2-[4-[4-(4-Carbamimidoylphenyl)piperazin-1-yl]piperidin-1-yl]acetic acid

• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 2-[4-[4-(4-carbamimidoylphenyl)piperazin-1-yl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C18H27N5O2/c19-18(20)14-1-3-15(4-2-14)22-9-11-23(12-10-22)16-5-7-21(8-6-16)13-17(24)25/h1-4,16H,5-13H2,(H3,19,20)(H,24,25)
• InChI Key: QGEGSJUSWLLZLH-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=C(C=C3)C(=N)N)CC(=O)O
• synonyms: 4-(4-(4-(aminoiminomethyl)phenyl)-1-piperazinyl)-piperidineacetic acid; 4-(4-(4-(aminoiminomethyl)phenyl)-1-piperazinyl)-piperidineacetic acid hydrochloride trihydrate; GR 144053; GR-144053; GR144053; GR144053F

Description

GR 144053: is a potent and selective non-peptide antagonist of the platelet fibrinogen receptor glycoprotein IIb/IIIa (GpIIb/IIIa). This compound is known for its ability to inhibit platelet aggregation, activation, and degranulation both in vivo and in vitro . It acts as a mimetic of the peptide RGD-sequence, which is a potent inhibitor of GPIIb-IIIa .

Scientific Research Applications

Chemistry: GR 144053 is used as a research tool to study the mechanisms of platelet activation and degranulation events .

Biology: In biological research, GR 144053 is utilized to investigate the role of platelet fibrinogen receptors in various physiological and pathological processes .

Medicine: The compound has potential therapeutic applications in the treatment of thrombotic disorders due to its ability to inhibit platelet aggregation .

Industry: While its industrial applications are limited, GR 144053 is valuable in the pharmaceutical industry for the development of antithrombotic agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of GR 144053 involves the preparation of 4-[4-[4-(aminoiminomethyl)phenyl]-1-piperazinyl]-1-piperidineacetic acid trihydrochloride hydrate. The compound is typically synthesized through a series of organic reactions involving piperazine and piperidine derivatives .

Industrial Production Methods: Industrial production methods for GR 144053 are not extensively documented in the public domain. it is known that the compound is supplied as a solid and is soluble in dimethyl sulfoxide at approximately 23 mg/mL .

Chemical Reactions Analysis

Types of Reactions: GR 144053 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: Substitution reactions are common, especially involving the piperazine and piperidine rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Mechanism of Action

GR 144053 exerts its effects by binding to the glycoprotein IIb/IIIa receptor on platelets, thereby competitively blocking the binding of its normal ligand, fibrinogen . This binding alters the signaling properties of the heterodimer, leading to the attenuation of platelet aggregation, activation, and degranulation .

Comparison with Similar Compounds

Similar Compounds:

Eptifibatide: Another glycoprotein IIb/IIIa inhibitor with similar antithrombotic properties.

Tirofiban: A non-peptide glycoprotein IIb/IIIa inhibitor used in the treatment of acute coronary syndrome.

Uniqueness: GR 144053 is unique due to its high potency and selectivity as a non-peptide antagonist of the glycoprotein IIb/IIIa receptor . Its ability to act as a mimetic of the peptide RGD-sequence sets it apart from other similar compounds .